(Z)-6-(2-(4-bromophenyl)-2-oxoethoxy)-2-(furan-2-ylmethylene)benzofuran-3(2H)-one
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Description
(Z)-6-(2-(4-bromophenyl)-2-oxoethoxy)-2-(furan-2-ylmethylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H13BrO5 and its molecular weight is 425.234. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Cytotoxic Evaluation
A study by Lardic et al. (2006) explored the synthesis of arylmethylenenaphthofuranones derivatives, focusing on their preparation through Knoevenagel coupling and evaluation for anticancer properties. One compound, 2-(4-Oxo-1-benzopyran-3-ylmethylene)naphtho[2,1-b]furan-3-one, exhibited significant cytotoxic activity, suggesting the potential of similar compounds for therapeutic applications (Lardic et al., 2006).
Photoinduced Oxidative Annulation
Zhang et al. (2017) reported on the photoinduced direct oxidative annulation of furan and thiophene derivatives, leading to the formation of highly functionalized polyheterocyclic compounds. This process, free from transition metals and oxidants, highlights the compound's role in facilitating innovative synthetic routes for complex heterocyclic structures (Zhang et al., 2017).
Hydrogen Transfer in Cyclohexane Ring to Triple Bond
Tomilin et al. (2019) described a hydrogen transfer process from a cyclohexane ring to a triple bond during the rearrangement of a menthofuran/bromoacetylene adduct. This study provides insights into the mechanisms of hydrogen transfer in organic synthesis, potentially informing the design of new synthetic strategies (Tomilin et al., 2019).
Renewable Aromatics Production from Furans
Kasipandi et al. (2020) explored the use of zirconium phosphates grafted on mesoporous silicas for the selective production of aromatic chemicals from biomass-derived furans. This research underscores the compound's utility in developing sustainable methods for producing valuable chemicals from renewable resources (Kasipandi et al., 2020).
Properties
IUPAC Name |
(2Z)-6-[2-(4-bromophenyl)-2-oxoethoxy]-2-(furan-2-ylmethylidene)-1-benzofuran-3-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C21H13BrO5/c22-14-5-3-13(4-6-14)18(23)12-26-16-7-8-17-19(10-16)27-20(21(17)24)11-15-2-1-9-25-15/h1-11H,12H2/b20-11- |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJAWJOSQCDMTAQ-JAIQZWGSSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)C4=CC=C(C=C4)Br |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=COC(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)C4=CC=C(C=C4)Br |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13BrO5 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.2 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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